Cas no 54050-61-2 (Cyclopropaneoctanoic acid, 2-octyl-, 2-methoxyethyl ester)

• Product Name: Cyclopropaneoctanoic acid, 2-octyl-, 2-methoxyethyl ester
• CAS No: 54050-61-2
• MF: C₂₂H₄₂O₃
• MW: 354.567087650299
• CID: 355662
• PubChem ID: 71364879
• Update Time: 2025-04-19

Cyclopropaneoctanoic acid, 2-octyl-, 2-methoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneoctanoic acid, 2-octyl-, 2-methoxyethyl ester
• 2-methoxyethyl 8-(2-octylcyclopropyl)octanoate
• 54050-61-2
• DTXSID90788325

• Inchi： 1S/C22H42O3/c1-3-4-5-6-8-11-14-20-19-21(20)15-12-9-7-10-13-16-22(23)25-18-17-24-2/h20-21H,3-19H2,1-2H3
• InChI Key： CANYWBSBVDVBJZ-UHFFFAOYSA-N
• SMILES： O(CCOC)C(CCCCCCCC1CC1CCCCCCCC)=O

Computed Properties

• Exact Mass: 354.31356
• Monoisotopic Mass: 354.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53